5-ethoxy-3-(3-fluorobenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-ethoxy-3-[(3-fluorophenyl)methyl]-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C17H16FN3O3/c1-3-24-13-7-8-19-15-14(13)16(22)21(17(23)20(15)2)10-11-5-4-6-12(18)9-11/h4-9H,3,10H2,1-2H3
• InChI Key: FIJNUKWEHFKELA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC3=CC(=CC=C3)F)C
• Molecular Formula: C17H16FN3O3
• Molecular Weight: 329.32 g/mol

Description

This compound is a pyrido[2,3-d]pyrimidine derivative. Pyrido[2,3-d]pyrimidines are a class of compounds that have been studied for their wide range of biological activities. The compound has an ethoxy group attached to the 5th position, a fluorobenzyl group attached to the 3rd position, and a methyl group attached to the 1st position of the pyrido[2,3-d]pyrimidine core.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, pyrido[2,3-d]pyrimidines can generally be synthesized from 5-acetyl-N-acyl-6-amino-4-methylsulfanyl-2-phenylpyrimidines. The exact method would depend on the specific substituents and their positions.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrido[2,3-d]pyrimidine core, with the aforementioned substituents attached at the specified positions. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would largely depend on the reactivity of its functional groups. For instance, the ethoxy group might undergo reactions typical of ethers, while the fluorobenzyl group might participate in reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These properties could include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Scientific Research Applications

Cancer Treatment: CDK2 Inhibition

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Electrophosphorescent Materials

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Drug Design for Tropomyosin Receptor Kinases (TRKs)

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Synthesis of Pyrido[2,3-d]pyrimidin-5-one Derivatives

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Protodeboronation Reactions

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Molecular Modeling Investigations

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Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical compound, appropriate safety measures should be taken when handling it to avoid exposure.

Future Directions

Given the wide range of biological activities exhibited by other pyrido[2,3-d]pyrimidines, this compound could be a potential candidate for further study in drug discovery and development.